Cas no 1039036-00-4 (2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide)

• Product Name: 2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
• CAS No: 1039036-00-4
• MF: C₃₀H₄₈O₈
• MW: 536.697330474854
• CID: 2040567
• Update Time: 2025-04-21

2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Chemical and Physical Properties

Names and Identifiers

• 2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide

• Inchi： 1S/C30H48O8/c1-24(2)37-23(10-11-25(3,34)17-31)28(6,38-24)21-9-14-29(35)20-15-22(33)30(36)16-18(32)7-12-26(30,4)19(20)8-13-27(21,29)5/h15,18-19,21,23,31-32,34-36H,7-14,16-17H2,1-6H3
• InChI Key： MENIOZHCBSKIIJ-UHFFFAOYSA-N
• SMILES： CC(CCC1C(C2C3(C(C4C(CC3)C3(C(CC(CC3)O)(O)C(=O)C=4)C)(O)CC2)C)(C)OC(C)(C)O1)(CO)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• XLogP3: 1.631

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives